Zuclopenthixol Decanoate
Zuclopenthixol Decanoate
Brand Name:
Vulcanchem
CAS No.:
64053-00-5
VCID:
VC0154231
InChI:
InChI=1S/C32H43ClN2O2S/c1-2-3-4-5-6-7-8-15-32(36)37-24-23-35-21-19-34(20-22-35)18-11-13-27-28-12-9-10-14-30(28)38-31-17-16-26(33)25-29(27)31/h9-10,12-14,16-17,25H,2-8,11,15,18-24H2,1H3/b27-13-
SMILES:
CCCCCCCCCC(=O)OCCN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl
Molecular Formula:
C32H43ClN2O2S
Molecular Weight:
555.2 g/mol
Zuclopenthixol Decanoate
CAS No.: 64053-00-5
Reference Standards
VCID: VC0154231
Molecular Formula: C32H43ClN2O2S
Molecular Weight: 555.2 g/mol
| CAS No. | 64053-00-5 |
|---|---|
| Product Name | Zuclopenthixol Decanoate |
| Molecular Formula | C32H43ClN2O2S |
| Molecular Weight | 555.2 g/mol |
| IUPAC Name | 2-[4-[(3Z)-3-(2-chlorothioxanthen-9-ylidene)propyl]piperazin-1-yl]ethyl decanoate |
| Standard InChI | InChI=1S/C32H43ClN2O2S/c1-2-3-4-5-6-7-8-15-32(36)37-24-23-35-21-19-34(20-22-35)18-11-13-27-28-12-9-10-14-30(28)38-31-17-16-26(33)25-29(27)31/h9-10,12-14,16-17,25H,2-8,11,15,18-24H2,1H3/b27-13- |
| Standard InChIKey | QRUAPADZILXULG-WKIKZPBSSA-N |
| Isomeric SMILES | CCCCCCCCCC(=O)OCCN1CCN(CC1)CC/C=C\2/C3=CC=CC=C3SC4=C2C=C(C=C4)Cl |
| SMILES | CCCCCCCCCC(=O)OCCN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl |
| Canonical SMILES | CCCCCCCCCC(=O)OCCN1CCN(CC1)CCC=C2C3=CC=CC=C3SC4=C2C=C(C=C4)Cl |
| Synonyms | Decanoic Acid 2-[4-[(3Z)-3-(2-Chloro-9H-thioxanthen-9-ylidene)propyl]-1-piperazinyl]ethyl Ester; (Z)-Decanoic Acid 2-[4-[3-(2-Chloro-9H-thioxanthen-9-ylidene)propyl]-1-piperazinyl]ethyl Ester |
| PubChem Compound | 6450333 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume